Cas no 71030-11-0 (β-Zearalenol)

β-Zearalenol structure
β-Zearalenol structure
Product name:β-Zearalenol
CAS No:71030-11-0
MF:C18H24O5
MW:320.38016
MDL:MFCD00151078
CID:568105
PubChem ID:24902174

β-Zearalenol Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzoxacyclotetradecin-1-one,3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7S,11E)-
    • β-Zearalenol
    • (2E,7S,11S)-7,15,17-trihydroxy-11-methyl-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraen-13-one
    • Β-ZEARALENO
    • β-Zearalenol solution
    • 2,4-Dihydroxy-6-(6β,10-dihydroxy-trans-1-undecenyl)benzoic acid μ-lactone
    • A-trans-Zearalenol
    • beta-Zearalenol
    • (3S,7S,11E)-3,4,5,6,7,8,9,10-Octahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one
    • beta zearalenol
    • Zearalenol, beta-
    • (4R,8R,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-2-one
    • (3R,7S,11E)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-1-one
    • beta-trans-Zearalenol
    • (3R,7R)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-1-one
    • AKOS040740724
    • 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7S)-
    • beta-Zearalenol 10 microg/mL in Acetonitrile
    • BZ162711
    • 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7S,11E)-
    • CHEMBL372840
    • BIDD:ER0197
    • 71030-11-0
    • CS-0066701
    • 35E809PP7O
    • SCHEMBL342587
    • 1ST7202B-100A
    • b-Zearalenol
    • MFCD00151078
    • beta -Zearalenol
    • ZHB
    • SMR000060067
    • HY-N6741
    • beta-Zearalenol 100 microg/mL in Acetonitrile
    • cid_107645
    • Q27116400
    • BDBM50240982
    • .BETA.-TRANS-ZEARALENOL
    • DTXSID8022533
    • CHEBI:35072
    • 2,4-Dihydroxy-6-(6beta,10-dihydroxy-trans-1-undecenyl)benzoic acid mu-lactone
    • beta-Zearalenol solution in Acetonitrile, 100ug/mL
    • (4S,8S,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-2-one
    • (3R,7R,11E)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-1-one
    • (3S,7S,E)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-benzo[c][1]oxacyclotetradecin-1-one
    • (E)-(7S,11S)-2,4,11-Trihydroxy-7-methyl-7,8,9,10,11,12,13,14-octahydro-6-oxa-benzocyclotetradecen-5-one
    • UNII-35E809PP7O
    • 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S-(3R*,7R*,11E))-
    • 1ST7202B
    • MLS001174899
    • SCHEMBL342992
    • .beta.-Zearalenol
    • (3s,7s,11e)-7,14,16-Trihydroxy-3-Methyl-3,4,5,6,7,8,9,10-Octahydro-1h-2-Benzoxacyclotetradecin-1-One
    • MLS000055555
    • 1H-2-BENZOXACYCLOTETRADECIN-1-ONE, 3,4,5,6,7,8,9,10-OCTAHYDRO-7,14,16-TRIHYDROXY-3-METHYL-, (3R,7R,11E)-
    • (-)-.BETA.-ZEARALENOL
    • (4S,8S,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo(12.4.0)octadeca-1(14),12,15,17-tetraen-2-one
    • G12410
    • I2-zearalenol
    • (-)-beta-zearalenol
    • FPQFYIAXQDXNOR-PMRAARRBSA-N
    • DTXCID40820486
    • b-trans-Zearalenol
    • alpha-zearalenol, (cis)-isomer
    • MDL: MFCD00151078
    • Inchi: InChI=1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,14,19-21H,2,4-6,8-9H2,1H3/b7-3+/t12-,14-/m1/s1
    • InChI Key: FPQFYIAXQDXNOR-PMRAARRBSA-N
    • SMILES: OC1=C2C(O[C@H](CCC[C@H](CCC/C=C/C2=CC(O)=C1)O)C)=O

Computed Properties

  • Exact Mass: 320.16200
  • Monoisotopic Mass: 320.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2
  • XLogP3: 4

Experimental Properties

  • Color/Form: Solid
  • Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 173-174 ºC
  • Boiling Point: 599.0±50.0 °C at 760 mmHg
  • Flash Point: 2℃
  • Refractive Index: 1.548
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),
  • PSA: 86.99000
  • LogP: 3.37140
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

β-Zearalenol Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302-H319-H400
  • Warning Statement: P273-P305+P351+P338
  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • WGK Germany:2
  • Hazard Category Code: 22-36-50
  • Safety Instruction: 36/37-61
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22; R40; R52/53; R68/20/21/22
  • Storage Condition:−20°C

β-Zearalenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
LKT Labs
Z161025-10 mg
β-Zearalenol
71030-11-0 ≥98%
10mg
$401.80 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00378-1ml
(2E,7S,11S)-7,15,17-trihydroxy-11-methyl-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraen-13-one
71030-11-0 -
1ml
¥13218.0 2024-07-19
TRC
Z270475-10mg
b-Zearalenol
71030-11-0
10mg
$ 351.00 2023-09-05
Apollo Scientific
BIZL0114-1mg
beta Zearalenol from Giberella zeae
71030-11-0
1mg
£50.00 2022-10-09
BioAustralis
BIA-Z1403-1 mg
Zearalenol, beta-
71030-11-0 >95%byHPLC
1mg
$140.00 2023-09-18
LKT Labs
Z161025-1 mg
β-Zearalenol
71030-11-0 ≥98%
1mg
$61.80 2023-07-11
Cooke Chemical
S715780-10mg
β-Zearalenol
71030-11-0 ≥98%
10mg
RMB 3196.50 2025-02-21
Biosynth
BZ162711-25 mg
Beta-Zearalenol
71030-11-0
25mg
$550.00 2023-01-05
Cooke Chemical
S715780-5mg
β-Zearalenol
71030-11-0 ≥98%
5mg
RMB 1767.41 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-224448-5 mg
β-Zearalenol,
71030-11-0 ≥95%
5mg
¥722.00 2023-07-11

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